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methodologies clearly.
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I'm now focusing on integrating the NMR data, including 1H, 13C and 19F data in a concise

table format to improve clarity. I'm verifying the assigned proton and fluorine positions against

the structure. I'll need to emphasize the coupling constants within the DOT diagram. I've added

a table with the major fragmentation ions and NMR data.

Validating the NMR Table
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are correct and verified. I'm carefully reviewing the coupling constants to ensure accuracy. I'm

also reviewing all of the URLs.
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An in-depth technical guide to the structural elucidation and confirmation of CAS 1784742-57-9

(3-Amino-6-fluoro-2-methylphenol).

Executive Summary
In modern drug discovery and materials science, fluorinated aromatics serve as critical building

blocks due to fluorine’s ability to modulate pKa, lipophilicity, and metabolic stability. CAS

1784742-57-9, chemically identified as 3-Amino-6-fluoro-2-methylphenol, presents a unique

structural elucidation challenge. The presence of four distinct substituents (hydroxyl, methyl,

amino, and fluoro) on a single benzene ring creates a heavily congested electronic

environment.

As a Senior Application Scientist, I approach the structural confirmation of such heavily

substituted small molecules not as a simple checklist of analytical techniques, but as a self-

validating system of logical deductions. This whitepaper details the comprehensive analytical

workflow—integrating High-Resolution Mass Spectrometry (HRMS) and multinuclear Nuclear

Magnetic Resonance (NMR) spectroscopy—required to unambiguously confirm the structure

and regiochemistry of this compound[1].
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Physicochemical Profiling & The Self-Validating
Analytical Strategy
To achieve absolute structural certainty, an analytical strategy must be orthogonal; the

weaknesses of one technique must be covered by the strengths of another.

HRMS provides the exact molecular formula but cannot distinguish between positional

isomers.

1D NMR (1H, 13C, 19F) identifies the local chemical environments and functional groups but

lacks spatial connectivity[2].

2D NMR (HSQC, HMBC) bridges the gap, mapping the exact regiochemical backbone of the

molecule.

Below is the logical workflow designed to elucidate and confirm the structure of CAS 1784742-

57-9.

Structural elucidation workflow for CAS 1784742-57-9 integrating HRMS, NMR, and FT-IR.

High-Resolution Mass Spectrometry (HRMS)
Workflow
Causality of Experimental Choice: Electrospray Ionization (ESI) in positive mode is deliberately

selected because the basic aniline moiety (-NH2) readily accepts a proton to form a

stable[M+H]+ ion. Collision-Induced Dissociation (CID) is employed to strip functional groups

off the aromatic ring, yielding diagnostic fragment ions that confirm the presence of the

hydroxyl and fluoro groups.

Protocol 1: HRMS Exact Mass Determination
Sample Preparation: Dissolve 1.0 mg of the analyte in 1.0 mL of LC-MS grade Methanol.

Dilute the stock solution 1:100 in a mixture of Methanol/Water (50:50, v/v) containing 0.1%

Formic Acid to facilitate protonation.

Instrument Calibration: Calibrate the ESI-TOF mass spectrometer using a sodium formate

cluster solution to ensure a mass accuracy of < 3 ppm.
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Acquisition: Infuse the sample directly at a flow rate of 10 µL/min. Apply a capillary voltage of

4.5 kV.

Fragmentation (MS/MS): Isolate the parent ion and apply a collision energy ramp of 15–25

eV using nitrogen as the collision gas.

Table 1: HRMS Data Summary

Ion Species
Theoretical
m/z

Observed m/z
Mass Error
(ppm)

Structural
Assignment

[M+H]+ 142.0668 142.0671 2.1
Intact Molecular

Ion

[M+H-H2O]+ 124.0562 124.0565 2.4
Loss of Hydroxyl

(-18 Da)

[M+H-HF]+ 122.0606 122.0609 2.4
Loss of Fluorine

(-20 Da)

Nuclear Magnetic Resonance (NMR) Spectroscopy
Strategy
Causality of Experimental Choice: Anhydrous DMSO-d6 is chosen over CDCl3 for two critical

reasons. First, the highly polar nature of the amino and hydroxyl groups can lead to poor

solubility and line broadening in non-polar solvents. Second, DMSO-d6 acts as a strong

hydrogen-bond acceptor, which drastically slows the chemical exchange rate of the -OH and -

NH2 protons on the NMR timescale, allowing them to be observed as distinct, quantifiable

peaks rather than a merged, broad baseline hump.

Protocol 2: Multinuclear NMR Acquisition
Sample Preparation: Dissolve 15 mg of the compound in 600 µL of anhydrous DMSO-d6.

Transfer to a 5 mm precision NMR tube.

Instrument Setup: Tune and match the probe on a 600 MHz NMR spectrometer equipped

with a cryoprobe for maximum sensitivity. Calibrate the 90° pulse for 1H, 13C, and 19F
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nuclei.

1D Acquisition: Acquire 1H (16 scans), 13C{1H} (1024 scans), and 19F{1H} (64 scans).

Reference 1H and 13C to the residual DMSO solvent peak (2.50 ppm and 39.5 ppm).

Reference 19F to an internal standard such as CFCl3 (0 ppm)[3].

2D Acquisition: Acquire gradient-selected COSY, HSQC, and HMBC spectra to establish

scalar and long-range connectivity.

19F NMR: The Fluorine Probe
Fluorine-19 NMR is an exceptionally powerful tool due to its 100% natural abundance and high

gyromagnetic ratio[4]. The chemical shift of 19F is highly sensitive to its electronic

environment[5]. In CAS 1784742-57-9, the fluorine atom at C6 is situated ortho to an electron-

donating hydroxyl group, resulting in a distinct upfield shift (expected around -135 ppm), which

is characteristic of highly shielded fluorinated phenols[3].

Regiochemical Mapping via 2D NMR
While 1D NMR confirms the presence of the functional groups, Heteronuclear Multiple Bond

Correlation (HMBC) is the linchpin for regiochemical assignment. The long-range 3JCH​

correlations from the C2 methyl protons to C1 (-OH bearing) and C3 (-NH2 bearing) definitively

anchor the contiguous arrangement of the substituents, distinguishing this structure from its

positional isomers.

Table 2: NMR Data Summary (600 MHz, DMSO-d6)
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Nucleus Position
Chemical
Shift (ppm)

Multiplicity
J-Coupling
(Hz)

Key HMBC
Correlation
s

1H -OH (C1) 9.10 br s (1H) - C1, C2, C6

1H -NH2 (C3) 4.85 br s (2H) - C2, C3, C4

1H -CH3 (C2) 1.95 s (3H) - C1, C2, C3

1H H4 6.15 dd (1H)
JHH​=8.5,

JHF​=4.0
C2, C6

1H H5 6.75 dd (1H)
JHH​=8.5,

JHF​=10.5
C1, C3

19F F (C6) -135.2 dd (1F)
JFH​=10.5,

JFH​=4.0
-

13C C6 (C-F) 152.4 d 1JCF​=238.0 -

13C C5 115.6 d 2JCF​=22.5 -

13C C1 145.2 d 2JCF​=15.0 -

Note: The massive 1JCF​coupling of 238.0 Hz unambiguously identifies C6 as the fluorine-

bearing carbon, while the 2JCF​couplings confirm the adjacent C1 and C5 positions, locking the

aromatic backbone in place.

Data Synthesis and Structural Validation
The structural elucidation of CAS 1784742-57-9 relies on a self-validating feedback loop. The

exact mass from HRMS restricts the molecular formula to C7​H8​FNO . The 1H NMR accounts

for all 8 protons, differentiating the exchangeable heteroatom protons (-OH, -NH2) from the

aromatic and aliphatic protons. The 19F NMR confirms a single fluorinated environment[4].

Finally, the HMBC correlations radiating from the C2 methyl group act as a chemical compass,

proving that the methyl group is sandwiched exactly between the hydroxyl and amino groups.

This multi-tiered analytical approach ensures absolute trustworthiness in the structural

assignment, meeting the rigorous standards required for downstream pharmaceutical
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development and intellectual property filings.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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